![molecular formula C6H8BrN3O2 B566771 Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetate CAS No. 1243250-13-6](/img/structure/B566771.png)
Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetate
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Overview
Description
Scientific Research Applications
Catalysis in Synthetic Chemistry
1,2,4-Triazole derivatives have been shown to act as catalysts in synthetic reactions. They can accept and transfer acyl groups which is useful in the synthesis of various esters .
Ligand for Transition Metals
These compounds can serve as ligands for transition metals to create coordination complexes. This is important in fields like material science and catalysis .
Antimicrobial Activities
Some triazole derivatives have displayed noteworthy activity against bacterial strains. This suggests potential use in developing new antimicrobial agents .
Cancer Research
Triazole derivatives have been evaluated for their selectivity against cancer cell lines. This indicates a role in the design of cancer therapeutics .
Antioxidant Potential
Compounds containing triazole units have shown good scavenging potential in antioxidant assays. They could be used in studies related to oxidative stress and its impact on health .
Pharmacological Activity
Indole derivatives, which are structurally related to triazoles, have diverse biological and clinical applications. Triazole compounds could similarly be explored for various pharmacological activities .
Mechanism of Action
Target of Action
Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetate, also known as ethyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate, is a derivative of 1,2,4-triazole1,2,4-triazole derivatives are known to act as ligands for transition metals, forming coordination complexes .
Mode of Action
1,2,4-triazole derivatives are known to accept and transfer acyl groups in synthetic reactions, making them useful catalysts for the synthesis of esters . This suggests that the compound may interact with its targets by accepting and transferring acyl groups.
Biochemical Pathways
1,2,4-triazole derivatives have been reported to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
1,2,4-triazole derivatives are known to form hydrogen bonds with different targets, which can improve their pharmacokinetics, pharmacological, and toxicological properties .
Result of Action
1,2,4-triazole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may have a broad range of molecular and cellular effects.
Action Environment
It is known that the compound should be stored under inert gas (nitrogen or argon) at 2–8 °c , indicating that temperature and atmospheric conditions may affect its stability.
properties
IUPAC Name |
ethyl 2-(3-bromo-1,2,4-triazol-1-yl)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3O2/c1-2-12-5(11)3-10-4-8-6(7)9-10/h4H,2-3H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBUXBPCBEQVRST-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C=NC(=N1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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